Cas no 2229193-80-8 (2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one
• CAS No: 2229193-80-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6577362
• PubChem ID: 165843313
• Update Time: 2025-05-19

2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one
• 2229193-80-8
• EN300-1778067

• Inchi： 1S/C9H17NO2/c1-9(8(11)7-10-2)3-5-12-6-4-9/h10H,3-7H2,1-2H3
• InChI Key： MYLSATPGGYPMOJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(CNC)=O)(C)CC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(4-methyloxan-4-yl)ethan-1-one (CAS No. 2229193-80-8)

The compound 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one (CAS No. 2229193-80-8) is a specialized organic molecule with a unique structural framework, combining a methylamino group and a 4-methyloxan-4-yl moiety. This combination renders it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel bioactive agents. Its molecular formula and precise weight make it a candidate for applications in drug discovery, where structure-activity relationship (SAR) studies are critical.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers frequently search for compounds like 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one to explore their potential in targeted therapy and enzyme inhibition. The compound's ketone and amine functionalities provide versatile reactivity, making it a valuable building block in organic synthesis.

One of the trending topics in the scientific community is the role of small molecules in drug design. 2-(Methylamino)-1-(4-methyloxan-4-yl)ethan-1-one aligns with this focus, as its scaffold can be modified to enhance bioavailability or binding affinity. Questions often arise about its solubility, stability, and synthetic routes, which are critical for industrial-scale production. These aspects are frequently searched in academic databases and patent literature.

The compound's CAS No. 2229193-80-8 serves as a unique identifier, ensuring accurate retrieval in chemical databases like SciFinder and Reaxys. Its nomenclature, though complex, reflects the IUPAC naming conventions, which are essential for regulatory compliance and intellectual property protection. Researchers often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic purity, which are vital for quality control.

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In summary, 2-(methylamino)-1-(4-methyloxan-4-yl)ethan-1-one represents a promising candidate for further investigation. Its chemical properties and functional groups offer broad utility, while its CAS No. 2229193-80-8 ensures precise identification. As the scientific community continues to explore innovative therapeutics, this compound may play a pivotal role in future discoveries.